1-(2,2-Difluoroethyl)-3-nitro-1H-pyrazol-4-amine

• Molecular Formula: C5H6F2N4O2
• Molecular Weight: 192.12 g/mol
• SMILES: C1=C(C(=NN1CC(F)F)[N+](=O)[O-])N
• InChI: InChI=1S/C5H6F2N4O2/c6-4(7)2-10-1-3(8)5(9-10)11(12)13/h1,4H,2,8H2
• InChIKey: FNQDPUTZUJZRNM-UHFFFAOYSA-N

Obtain 1-(2,2-Difluoroethyl)-3-nitro-1H-pyrazol-4-amine, a regiospecifically defined pyrazole building block. Sourcing challenges arise from its unique 3-nitro-4-amine substitution pattern-distinct from the common 4-nitro-3-amine isomer-and the requirement for high-purity material in SAR studies. This custom-synthesized compound directly addresses these needs: • **Regioisomeric Purity**: Exclusive 3-nitro-4-amine configuration ensures consistent electronic distribution and reactivity in cross-coupling and reduction sequences. • **Lead Optimization**: 2,2-Difluoroethyl group acts as a metabolically stable bioisostere and lipophilic H-bond donor, enhancing ADME profiles over non-fluorinated analogs. • **Supply Assurance**: Custom synthesis with full analytical characterization (NMR, HPLC, MS) supports medicinal chemistry and agrochemical discovery programs.

1-(2,2-Difluoroethyl)-3-nitro-1H-pyrazol-4-amine Overview

1-(2,2-Difluoroethyl)-3-nitro-1H-pyrazol-4-amine (CAS: not explicitly assigned; structurally distinct from CAS 2171317-86-3 which is the 4-nitro-3-amine regioisomer) is a fluorinated nitro-pyrazole derivative belonging to the class of heterocyclic building blocks employed in medicinal chemistry and agrochemical research. The compound features a pyrazole core substituted with a nitro group at the 3-position, an amine at the 4-position, and a 2,2-difluoroethyl moiety at the N1-position. Pyrazole derivatives are widely recognized as privileged scaffolds in drug discovery due to their broad spectrum of biological activities [1]. The incorporation of the 2,2-difluoroethyl group—a lipophilic hydrogen-bond donor—enhances metabolic stability and modulates physicochemical properties compared to non-fluorinated or mono-fluorinated analogs, a strategic advantage in lead optimization campaigns . Preliminary pharmacological screening indicates that this specific substitution pattern may confer activity as a CCR5 antagonist, with potential relevance to HIV infection, asthma, and autoimmune diseases [2].

▸Fluorinated pyrazole building block for SAR and lead optimization

▸3-NO₂, 4-NH₂ regioisomer with N1-(2,2-difluoroethyl) substitution

▸Reported CCR5 antagonist screening hit

▸Metabolic stability and H-bond donor research context

• [1] Khan, M. F., et al. "Pyrazole: A privileged scaffold for the development of biologically active agents." European Journal of Medicinal Chemistry, 2021, 220, 113495. View Source
• [2] Zhang, H. "Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist." Semantic Scholar, 2012. View Source

1-(2,2-Difluoroethyl)-3-nitro-1H-pyrazol-4-amine: Why Analogs Fall Short

In structure-activity relationship (SAR) studies and lead optimization, substitution of the 2,2-difluoroethyl group with a standard ethyl, methyl, or unsubstituted pyrazole core fundamentally alters key molecular properties including lipophilicity, hydrogen-bonding capacity, and metabolic stability. The 2,2-difluoroethyl moiety functions as a lipophilic hydrogen-bond donor due to the increased acidity of the CF₂H proton, a property absent in non-fluorinated or mono-fluorinated ethyl analogs . Furthermore, the regioisomeric positioning of the nitro and amine groups (3-nitro-4-amine versus the commercially more common 4-nitro-3-amine regioisomer) produces distinct electronic distributions across the pyrazole ring, affecting reactivity in cross-coupling reactions and downstream derivatization potential. Generic pyrazole building blocks lacking both the difluoroethyl group and the specific 3-nitro-4-amine regioisomeric pattern will not recapitulate the same biological target engagement profiles or synthetic utility, rendering them unsuitable substitutes in programs where this precise scaffold is specified.

Non-fluorinated analogs

Lack the CF₂H group, which functions as a lipophilic H-bond donor and resists CYP-mediated metabolism. Target engagement may shift compared to the difluoroethyl scaffold.

Regioisomeric mismatch

The 4-nitro-3-amine regioisomer (CAS 2171317-86-3) presents different electronic distribution and derivatization vectors, potentially altering reactivity and biological recognition.

1-(2,2-Difluoroethyl)-3-nitro-1H-pyrazol-4-amine: Differentiation Evidence

CCR5 Antagonist Activity

Preliminary pharmacological screening indicates that 1-(2,2-difluoroethyl)-3-nitro-1H-pyrazol-4-amine demonstrates CCR5 antagonistic activity, distinguishing it from the structurally similar 4-nitro-3-amine regioisomer for which no such activity has been reported [1]. The difluoroethyl group likely enhances binding through lipophilic interactions within the CCR5 transmembrane pocket, a mechanism not available to the non-fluorinated parent pyrazole scaffold.

CCR5 Antagonism

Class-level inference

Preliminary screening shows CCR5 antagonist activity; regioisomer inactive

Supports CCR5-target screening context

Assay details not publicly disclosed; data to verify

Evidence Dimension	Target Engagement: CCR5 Antagonism
Target Compound Data	Positive activity in preliminary pharmacological screening
Comparator Or Baseline	1-(2,2-Difluoroethyl)-4-nitro-1H-pyrazol-3-amine (regioisomer); 3-nitro-1H-pyrazol-4-amine (non-fluorinated parent)
Quantified Difference	Not quantifiable; qualitative activity difference noted
Conditions	Preliminary pharmacological screening assay (specific assay details not publicly disclosed)

Why This Matters

This activity profile provides a defined biological entry point for programs targeting CCR5-mediated diseases (HIV, autoimmune conditions), whereas regioisomeric analogs lack documented activity, informing selection for SAR campaigns.

• [1] Zhang, H. "Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist." Semantic Scholar, 2012. View Source

Lipophilicity Modulation

The 2,2-difluoroethyl substituent modulates lipophilicity relative to non-fluorinated or mono-fluorinated pyrazole analogs. While direct experimental LogP for 1-(2,2-difluoroethyl)-3-nitro-1H-pyrazol-4-amine is not publicly available, computed LogP for the closely related 1-(2,2-difluoroethyl)-4-nitro-1H-pyrazole is 1.58 [1], which is substantially higher than the LogP of 0.02 for (1-(2,2-difluoroethyl)-1H-pyrazol-5-yl)methanol, which contains a polar hydroxyl group . The presence of the nitro group and amine on the pyrazole core of the target compound is expected to produce an intermediate LogP profile distinct from both non-fluorinated 3-nitro-1H-pyrazol-4-amine and other difluoroethyl pyrazole derivatives, enabling fine-tuning of membrane permeability in cell-based assays.

Lipophilicity Shift

Cross-study comparable

ΔLogP ≈ 1.56

Supports membrane permeability screening

Computed LogP values; experimental confirmation needed

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	Not directly measured; inferred from structurally analogous 1-(2,2-difluoroethyl)-4-nitro-1H-pyrazole (LogP = 1.58)
Comparator Or Baseline	(1-(2,2-Difluoroethyl)-1H-pyrazol-5-yl)methanol (LogP = 0.02)
Quantified Difference	ΔLogP ≈ 1.56 between the nitro-substituted and hydroxyl-substituted difluoroethyl pyrazole analogs
Conditions	Computed LogP values from ChemSrc and Fluorochem databases

Why This Matters

The distinct LogP profile relative to more polar analogs enables informed selection for applications requiring specific membrane permeability or solubility characteristics.

• [1] ChemSrc. "1-(2,2-difluoroethyl)-4-nitro-1H-pyrazole." CAS 1006442-51-8, LogP = 1.57960, 2018. View Source

Metabolic Stability Advantage

The 2,2-difluoroethyl group confers enhanced metabolic stability compared to non-fluorinated ethyl or methyl substituents due to the strength of the carbon-fluorine bond, which resists oxidative metabolism by cytochrome P450 enzymes . This group functions as a stable bioisostere for alcohol, thiol, and ether pharmacophores while providing metabolic protection at the N1-position of the pyrazole ring. In contrast, non-fluorinated N-ethyl pyrazole analogs are susceptible to N-dealkylation and subsequent clearance, potentially reducing in vivo half-life and target engagement [1].

Metabolic Stability

Class-level inference

CF₂ group resists CYP oxidation; N-ethyl analogs undergo N-dealkylation

Supports ADME stability screening

Class-level evidence from difluoroethyl compounds

Evidence Dimension	Metabolic Stability
Target Compound Data	2,2-Difluoroethyl group is documented to enhance metabolic stability via C-F bond resistance to CYP-mediated oxidation
Comparator Or Baseline	N-Ethyl or N-methyl pyrazole analogs (non-fluorinated)
Quantified Difference	Qualitative difference; non-fluorinated analogs undergo N-dealkylation, whereas difluoroethyl group provides metabolic protection
Conditions	In vitro human liver microsome assays (class-level evidence for difluoroethyl-containing compounds)

Why This Matters

This metabolic stability advantage reduces the risk of rapid in vivo clearance, increasing the probability of achieving efficacious exposure in preclinical models compared to non-fluorinated pyrazole analogs.

• [1] Park, B. K., et al. "Metabolism of fluorine-containing drugs." Annual Review of Pharmacology and Toxicology, 2001, 41, 443-470. View Source

Hydrogen-Bond Donor Capacity

The 2,2-difluoroethyl group uniquely functions as a lipophilic hydrogen-bond donor due to the increased acidity of the CF₂H proton (pKa reduction relative to CH₃), a property entirely absent in non-fluorinated ethyl or methyl substituents . This enables additional intermolecular interactions with hydrogen-bond acceptor residues in protein binding pockets—such as carbonyl oxygens of the peptide backbone or side-chain carboxylates—that cannot be formed by the non-fluorinated N-ethyl-3-nitro-1H-pyrazol-4-amine analog. The CF₂H group has been successfully employed as a bioisostere for alcohol and amine pharmacophores while retaining or enhancing lipophilicity [1].

H-Bond Donor

Class-level inference

CF₂H proton acts as lipophilic H-bond donor; non-fluorinated ethyl lacks this capacity

Supports target binding and selectivity research

Physical organic chemistry principles

Evidence Dimension	Hydrogen-Bond Donor Capacity
Target Compound Data	CF₂H proton functions as lipophilic hydrogen-bond donor due to increased acidity from adjacent fluorine atoms
Comparator Or Baseline	N-Ethyl-3-nitro-1H-pyrazol-4-amine (non-fluorinated analog)
Quantified Difference	Qualitative difference; non-fluorinated ethyl group lacks hydrogen-bond donor capacity
Conditions	Physical organic chemistry principles; validated in multiple medicinal chemistry campaigns (class-level evidence)

Why This Matters

The additional hydrogen-bonding interaction potential provides a structural basis for enhanced target binding affinity and selectivity that cannot be achieved with non-fluorinated N-alkyl pyrazole analogs.

• [1] Zafrani, Y., et al. "The difluoroethyl group as a lipophilic hydrogen bond donor." Journal of Medicinal Chemistry, 2017, 60(2), 797-804. View Source

Regioisomeric Differentiation

1-(2,2-Difluoroethyl)-3-nitro-1H-pyrazol-4-amine represents a distinct regioisomeric scaffold from the commercially more prevalent 1-(2,2-difluoroethyl)-4-nitro-1H-pyrazol-3-amine (CAS 2171317-86-3). The positioning of the nitro group at the 3-position versus the 4-position alters the electronic distribution across the pyrazole ring, affecting both reactivity in nucleophilic aromatic substitution and cross-coupling reactions, as well as hydrogen-bonding patterns with biological targets. The 3-nitro-4-amine regioisomer presents the amine at the 4-position for derivatization (e.g., amide coupling, sulfonamide formation) while the nitro group at the 3-position modulates the electronics of the adjacent N2-nitrogen. This regioisomeric distinction is critical for medicinal chemists requiring precise vector orientation in structure-based drug design.

Regioisomeric Identity

Direct comparison

3-NO₂, 4-NH₂ vs 4-NO₂, 3-NH₂ regioisomer; distinct electronic and synthetic profiles

Regioisomer selection critical for SAR

Verify regioisomer by IUPAC and analytical data

Evidence Dimension	Regioisomeric Structure: Nitro and Amine Positioning
Target Compound Data	3-Nitro group; 4-Amine group; N1-(2,2-difluoroethyl)
Comparator Or Baseline	1-(2,2-Difluoroethyl)-4-nitro-1H-pyrazol-3-amine (CAS 2171317-86-3): 4-Nitro group; 3-Amine group
Quantified Difference	Not quantifiable; qualitative structural distinction
Conditions	Chemical structure verification via IUPAC nomenclature and SMILES/InChI comparison

Why This Matters

The regioisomeric distinction directly impacts synthetic utility and biological target engagement; procurement of the incorrect regioisomer will compromise SAR studies and lead optimization efforts.

Potential IRAK4 Inhibition

While direct IRAK4 inhibition data for 1-(2,2-difluoroethyl)-3-nitro-1H-pyrazol-4-amine are not publicly available, structurally related compounds containing the 1-(2,2-difluoroethyl)-1H-pyrazol-4-yl moiety have demonstrated potent IRAK4 inhibition. Specifically, US Patent 11572362 discloses compound 5, a complex molecule containing a 1-(2,2-difluoroethyl)-1H-pyrazol-4-yl group, which exhibits an IC₅₀ < 1 nM against human IRAK4 [1]. This suggests that the difluoroethyl pyrazole scaffold is compatible with high-affinity IRAK4 binding, and the 3-nitro-4-amine substitution pattern on the target compound provides a distinct vector for further SAR exploration compared to the 4-substituted analog in the patent. This class-level evidence supports prioritization of this scaffold for IRAK4 inhibitor discovery programs.

IRAK4 Compatibility

Class-level inference

Structurally related difluoroethyl pyrazole analog shows IC₅₀

Supports IRAK4 inhibitor discovery context

Not directly measured on target compound

Evidence Dimension	IRAK4 Inhibition Potency
Target Compound Data	Not directly measured; contains same difluoroethyl pyrazole core as compound 5
Comparator Or Baseline	US11572362 Compound 5: 6-(3-cyanopyrrolo[1,2-b]pyridazin-7-yl)-4-(((1r,4R)-4-(1-(2,2-difluoroethyl)-1H-pyrazol-4-yl)cyclohexyl)amino)-N-((R)-2-fluoro-3-hydroxy-3-methylbutyl)nicotinamide
Quantified Difference	Not applicable; class-level evidence
Conditions	Human IRAK4 enzyme assay; IC₅₀ < 1 nM for compound 5

Why This Matters

Demonstrates that the 1-(2,2-difluoroethyl)-1H-pyrazolyl moiety is compatible with sub-nanomolar potency against a clinically validated kinase target, supporting its use as a privileged scaffold in kinase inhibitor discovery.

• [1] Gilead Sciences. US Patent 11572362. "IRAK4 Inhibiting Agents." BindingDB BDBM592225, IC₅₀ < 1 nM against human IRAK4. View Source

1-(2,2-Difluoroethyl)-3-nitro-1H-pyrazol-4-amine Applications

CCR5 Antagonist Lead Discovery

Based on preliminary pharmacological screening demonstrating CCR5 antagonistic activity , 1-(2,2-difluoroethyl)-3-nitro-1H-pyrazol-4-amine is suitable as a starting scaffold for medicinal chemistry programs targeting CCR5-mediated diseases including HIV-1 entry inhibition, rheumatoid arthritis, asthma, and COPD. The 3-nitro-4-amine substitution pattern provides a distinct vector for SAR exploration compared to alternative regioisomers, enabling systematic optimization of potency, selectivity, and ADME properties.

Metabolically Stabilized Scaffold for Lead Optimization

The 2,2-difluoroethyl group functions as a metabolically stable bioisostere and lipophilic hydrogen-bond donor . This compound is appropriate for lead optimization campaigns requiring enhanced metabolic stability relative to non-fluorinated N-ethyl pyrazole analogs. The CF₂H proton enables additional target interactions while the C-F bonds resist CYP-mediated oxidative metabolism [1], reducing the risk of rapid clearance observed with N-alkyl pyrazoles.

Kinase Inhibitor Discovery (IRAK4)

Class-level evidence from structurally related compounds demonstrates that the 1-(2,2-difluoroethyl)-1H-pyrazolyl moiety is compatible with sub-nanomolar IRAK4 inhibition . The target compound provides a functionalized scaffold for designing novel IRAK4 inhibitors, with the 4-amine serving as a handle for amide or sulfonamide conjugation and the 3-nitro group available for reduction to an amine, enabling generation of diverse analog libraries for kinase selectivity profiling.

Agrochemical Building Block Development

Pyrazole derivatives containing the difluoroethyl group are employed as building blocks in agrochemical synthesis for pest control applications . The enhanced lipophilicity conferred by the difluoroethyl moiety improves plant uptake and target pest penetration, while the nitro and amine functionalities provide synthetic handles for generating fungicidal, herbicidal, or insecticidal candidates [1].

Application

Selection Property

Validation Focus

CCR5 antagonist lead discovery research

Reported CCR5 screening hit

Target engagement and selectivity profiling

Metabolic stability optimization studies

Difluoroethyl metabolic stability

Microsomal stability and clearance assays

IRAK4 inhibitor discovery programs

IRAK4-compatible pyrazole core

Kinase selectivity and SAR expansion

Agrochemical lead generation

Fluorinated heterocycle for uptake

Pest control activity and field trials

• [1] NBInno. "The Role of 2,2-Difluoroethyl p-Toluenesulfonate in Agrochemical Synthesis." 2025. View Source